8Z-Tetradecen-1-ol

• Molecular Formula: C14H28O
• Molecular Weight: 212.37 g/mol
• IUPAC Name: (Z)-tetradec-8-en-1-ol
• InChI: InChI=1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h6-7,15H,2-5,8-14H2,1H3/b7-6-
• InChI Key: USXIHYYSGSBNAK-SREVYHEPSA-N
• Isomeric SMILES: CCCCC/C=C\CCCCCCCO
• Canonical SMILES: CCCCCC=CCCCCCCCO

Description

8Z-Tetradecen-1-ol, also known as (8Z)-8-Tetradecen-1-ol, is an organic compound with the molecular formula C14H28O. It is a long-chain unsaturated alcohol with a double bond at the 8th position in the Z-configuration. This compound is commonly found in nature and is often used in the synthesis of pheromones and other biologically active molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

8Z-Tetradecen-1-ol can be synthesized through various methods. One common approach involves the reduction of the corresponding aldehyde or ester. For instance, the reduction of 8Z-Tetradecenal using sodium borohydride (NaBH4) in methanol can yield this compound .

Industrial Production Methods

Industrial production of this compound often involves the use of catalytic hydrogenation of the corresponding unsaturated aldehyde or ester. This process typically employs catalysts such as palladium on carbon (Pd/C) under mild conditions to achieve high yields .

Chemical Reactions Analysis

Types of Reactions

8Z-Tetradecen-1-ol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form the corresponding aldehyde or carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to the corresponding saturated alcohol using hydrogen gas (H2) in the presence of a catalyst such as palladium on carbon (Pd/C).

Substitution: It can undergo substitution reactions to form esters, ethers, and other derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C)

Substitution: Acetic anhydride (Ac2O), pyridine

Major Products Formed

Oxidation: 8Z-Tetradecenal, 8Z-Tetradecenoic acid

Reduction: Tetradecan-1-ol

Substitution: 8Z-Tetradecen-1-yl acetate

Scientific Research Applications

8Z-Tetradecen-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, including pheromones and other biologically active compounds.

Biology: The compound is studied for its role in insect communication, particularly in the synthesis of sex pheromones for pest control.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceuticals.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 8Z-Tetradecen-1-ol involves its interaction with specific molecular targets and pathways. In biological systems, it acts as a pheromone by binding to olfactory receptors in insects, triggering behavioral responses such as mating and aggregation . The compound’s unsaturated nature allows it to participate in various biochemical pathways, influencing its reactivity and biological activity .

Comparison with Similar Compounds

8Z-Tetradecen-1-ol can be compared with other similar compounds, such as:

8Z-Tetradecen-1-yl acetate: This compound is the acetate ester of this compound and is also used in pheromone synthesis.

11-Tetradecen-1-ol: Another unsaturated alcohol with a double bond at the 11th position, used in similar applications.

Tetradecan-1-ol: The saturated analog of this compound, lacking the double bond, which affects its reactivity and applications.

This compound is unique due to its specific double bond position and configuration, which imparts distinct chemical and biological properties .